Cas no 25743-67-3 (1-(4-Hydroxyphenyl)-1,2,3-propanetriol)

• Product Name: 1-(4-Hydroxyphenyl)-1,2,3-propanetriol
• CAS No: 25743-67-3
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 2040489
• PubChem ID: 130740339
• Update Time: 2025-10-25

1-(4-Hydroxyphenyl)-1,2,3-propanetriol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxyphenyl)-1,2,3-propanetriol
• 1-(4-hydroxyphenyl)propane-1,2,3-triol
• CHEMBL1836129
• threo-1-(4-Hydroxyphenyl)-1,2,3-propanetriol
• SCHEMBL7740121
• 1-(4-Hydroxyphenyl)-1,2,3-propanetriol, 9CI
• p-hydroxyphenylglycerol
• CHEBI:173248
• (+/-)-threo-1-(4-Hydroxyphenyl)-1,2,3-propanetriol
• DTXSID201227059
• 25743-67-3
• (1S,2R)-1-(4-hydroxyphenyl)propane-1,2,3-triol
• rel-(1R,2S)-1-(4-Hydroxyphenyl)-1,2,3-propanetriol
• AKOS040763182
• 1,2,3-Propanetriol, 1-(4-hydroxyphenyl)-, (1R,2S)-rel-
• erythro-1-(4-Hydroxyphenyl)propane-1,2,3-triol
• (1S, 2R)-1-(4-hydroxyphenyl)propane-1, 2, 3-triol

• Inchi： 1S/C9H12O4/c10-5-8(12)9(13)6-1-3-7(11)4-2-6/h1-4,8-13H,5H2/t8-,9+/m1/s1
• InChI Key： DGMSJCVOBYTYTE-BDAKNGLRSA-N
• SMILES： O[C@@H](C1C=CC(=CC=1)O)[C@@H](CO)O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 455.9±40.0 °C at 760 mmHg
• Flash Point: 234.7±21.9 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(4-Hydroxyphenyl)-1,2,3-propanetriol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 1-(4-Hydroxyphenyl)-1,2,3-propanetriol

1-(4-Hydroxyphenyl)-1,2,3-propanetriol (CAS No. 25743-67-3): A Comprehensive Overview

1-(4-Hydroxyphenyl)-1,2,3-propanetriol, with the CAS number 25743-67-3, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as 4-hydroxyphenylglycerol, features a unique molecular structure combining a phenolic hydroxyl group with a glycerol backbone, making it a valuable intermediate in synthetic chemistry and material science.

The chemical properties of 1-(4-Hydroxyphenyl)-1,2,3-propanetriol include its solubility in polar solvents like water and ethanol, which enhances its utility in pharmaceutical formulations and biochemical research. Recent studies highlight its potential as a building block for bio-based polymers, aligning with the growing demand for sustainable materials in industries such as packaging, textiles, and medical devices. Researchers are particularly interested in its role in green chemistry initiatives, where it serves as a renewable alternative to petroleum-derived compounds.

In the pharmaceutical sector, 1-(4-Hydroxyphenyl)-1,2,3-propanetriol is explored for its antioxidant properties, which may contribute to novel therapeutic agents targeting oxidative stress-related diseases. Its structural similarity to naturally occurring phenols, such as those found in olive oil and green tea, has sparked interest in nutraceutical applications. This connection to natural product derivatives resonates with consumers seeking health-focused, plant-based ingredients.

The compound's synthesis typically involves catalytic hydrogenation or enzymatic methods, reflecting advancements in precision chemistry. These processes are optimized for scalability, addressing industrial needs for cost-effective production. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure high purity, a critical factor for research and commercial use.

Market trends indicate rising demand for 1-(4-Hydroxyphenyl)-1,2,3-propanetriol in Asia-Pacific regions, driven by expanding pharmaceutical and cosmetic industries. Regulatory frameworks classify it as non-hazardous under standard handling conditions, facilitating global trade. However, users frequently search for "safety data of CAS 25743-67-3" or "suppliers of 4-hydroxyphenylglycerol," underscoring the need for accessible technical documentation.

Innovative applications include its use in 3D printing resins and smart materials, where its multifunctional groups enable cross-linking reactions. Such developments align with searches for "high-performance bio-polymers" and "eco-friendly adhesives," reflecting industry shifts toward circular economy principles. Patent analyses reveal growing intellectual property activity around derivative compounds, particularly in the US and EU.

For laboratory handling, 1-(4-Hydroxyphenyl)-1,2,3-propanetriol requires standard organic compound precautions—storage in cool, dry conditions away from strong oxidizers. Its melting point (≈90-95°C) and molecular weight (198.22 g/mol) are frequently queried parameters, essential for experimental design. Technical databases often highlight its UV absorption characteristics, relevant for analytical method development.

Emerging research explores enzymatic modifications to produce chiral variants, answering search trends like "stereoselective synthesis of phenolic polyols." Such studies open doors for specialty chemicals in asymmetric catalysis and drug development. Collaborative projects between academia and manufacturers aim to optimize continuous flow production methods, reducing environmental impact compared to batch processes.

In summary, 1-(4-Hydroxyphenyl)-1,2,3-propanetriol (CAS 25743-67-3) represents a dynamic intersection of sustainability and innovation. Its adaptability across material science, pharmaceuticals, and industrial biotechnology positions it as a compound of enduring relevance, with research momentum expected to grow alongside green chemistry advancements.